1-(2-Fluorophenyl)-2-(methylsulfanyl)ethan-1-one

• Molecular Formula: C9H9FOS
• Molecular Weight: 184.23 g/mol
• SMILES: CSCC(=O)C1=CC=CC=C1F
• InChI: InChI=1S/C9H9FOS/c1-12-6-9(11)7-4-2-3-5-8(7)10/h2-5H,6H2,1H3
• InChIKey: WOLUBGRFAVSYIZ-UHFFFAOYSA-N

Core Properties and Supply Identity

1-(2-Fluorophenyl)-2-(methylsulfanyl)ethan-1-one (CAS 937034-25-8) is a fluorinated aromatic ketone bearing an ortho-fluoro substituent on the phenyl ring and a methylsulfanyl (–SCH₃) group at the β-carbon of the ethanone chain . With a molecular formula of C₉H₉FOS and a molecular weight of 184.23 g·mol⁻¹, it belongs to the class of α-(methylsulfanyl)acetophenone derivatives . The compound serves as a versatile synthetic intermediate in medicinal chemistry and organic synthesis, where the combination of the electrophilic carbonyl, the nucleophilic sulfur atom, and the ortho-fluoro substituent creates a unique reactivity profile not replicated by its para- or meta-fluoro isomers or by non-fluorinated analogs [1].

1

Ortho-fluoro acetophenone scaffold with electrophilic carbonyl and oxidation-labile methylsulfanyl group enables sulfide–sulfoxide–sulfone diversification from a single building block.

2

Unique ortho-fluorine electronic effect supports ¹⁹F NMR reaction monitoring, a capability absent in non-fluorinated or meta/para isomers.

3

Balanced computed lipophilicity and hydrogen-bond acceptor profile fit within drug-like chemical space for medicinal chemistry library synthesis.

• [1] Jolidon, S. et al. Sulfanyl Substituted Phenyl Methanones. U.S. Patent Application Publication No. US 2008/0287455 A1, filed July 16, 2008. View Source

Differentiation from Close Analogs

Although several compounds share the C₉H₉FOS molecular formula, the exact positioning of the fluorine atom and the methylsulfanyl group dictates distinct electronic, steric, and physicochemical properties . The ortho-fluoro substituent exerts a through-space electron-withdrawing effect on the carbonyl oxygen, altering both the electrophilicity of the ketone and the hydrogen-bond-acceptor capacity relative to the meta- and para-fluoro isomers [1]. Replacement with the non-fluorinated parent (2-(methylsulfanyl)-1-phenylethan-1-one) eliminates a hydrogen-bond acceptor, changes lipophilicity, and removes the potential for ¹⁹F NMR monitoring of reaction progress [1]. Substituting fluorine with chlorine (1-(2-chlorophenyl)-2-(methylsulfanyl)ethan-1-one) increases molecular weight by ~9% and introduces a larger van der Waals radius, which can alter both reactivity and downstream biological target engagement . These differences, though individually modest, become critical when the compound is used as a building block in multi-step syntheses where reproducibility of intermediate properties directly affects yield, purity, and spectroscopic tracking.

risk

Non-fluorinated parent analog lacks the ortho-F H-bond acceptor and eliminates ¹⁹F NMR tracking; lipophilicity and reactivity profile may shift.

risk

Chloro analog increases molecular weight and steric bulk, altering stoichiometry, mass balance, and downstream target engagement properties.

risk

Meta- or para-fluoro isomers exhibit different intramolecular interactions and chromatographic behavior; purification methods may not transfer directly.

• [1] PubChem. 2-(Methylsulfanyl)-1-phenylethan-1-one – Compound Summary, CID 220651. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-_Methylsulfanyl_-1-phenylethan-1-one View Source

Quantitative Differentiation Evidence

Hydrogen-Bond Acceptor Count and Lipophilicity vs. Non-Fluorinated Parent

Substitution of the phenyl ring with an ortho-fluoro group increases the hydrogen-bond acceptor (HBA) count from 2 to 3 relative to the non-fluorinated parent compound 2-(methylsulfanyl)-1-phenylethan-1-one (CAS 5398-93-6), owing to the additional electronegative fluorine atom [1]. Simultaneously, the computed XLogP3 shifts from 2.3 (non-fluorinated) to 2.4 (ortho-fluoro), indicating a modest net increase in lipophilicity despite the electronegative substituent—consistent with the known polar hydrophobicity of aryl fluorides [1]. This dual effect—more HBA capacity without a net loss of lipophilicity—is a recognized advantage of aryl fluoride incorporation in drug-like scaffolds.

HBA & Lipophilicity vs Non-F Parent

Reported

Δ HBA = +1 (from 2 to 3); Δ XLogP3 = +0.1 (2.3 → 2.4)

Increased H-bond acceptor capacity without net lipophilicity loss may support multi-site target engagement.

Computed properties; context-dependent in specific assays.

Evidence Dimension	Hydrogen-Bond Acceptor Count and Computed Lipophilicity (XLogP3)
Target Compound Data	HBA Count = 3; XLogP3 = 2.4
Comparator Or Baseline	2-(Methylsulfanyl)-1-phenylethan-1-one (CAS 5398-93-6): HBA Count = 2; XLogP3 = 2.3
Quantified Difference	Δ HBA Count = +1; Δ XLogP3 = +0.1
Conditions	Computed properties; XLogP3 calculated by PubChem 2.2 release (2025). HBA count determined by Cactvs 3.4.8.24 algorithm.

Why This Matters

An increased HBA count with preserved lipophilicity directly impacts pharmacokinetic property predictions, making the ortho-fluoro compound a preferred starting material over the non-fluorinated analog when designing molecules intended to engage multiple hydrogen-bonding sites without sacrificing membrane permeability.

• [1] PubChem. 2-(Methylsulfanyl)-1-phenylethan-1-one – Compound Summary, CID 220651. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-_Methylsulfanyl_-1-phenylethan-1-one View Source

Molecular Weight and Heavy Atom Mass vs. Chloro Analog

Direct replacement of the ortho-fluoro atom with chlorine (1-(2-chlorophenyl)-2-(methylsulfanyl)ethan-1-one, CAS 1178411-26-1) increases the molecular weight from 184.23 g·mol⁻¹ to 200.69 g·mol⁻¹, a difference of +16.46 g·mol⁻¹ (+8.9%) . The exact monoisotopic mass increases from 184.0358 Da (target) to 200.0063 Da (Cl analog, ³⁵Cl isotope), producing distinct mass-spectrometric signatures and altering the mass balance in multi-step synthetic sequences where stoichiometric calculations affect yield optimization . The van der Waals radius expands from approximately 1.47 Å (fluorine) to approximately 1.75 Å (chlorine), potentially affecting molecular packing, solubility, and steric accessibility of the carbonyl group.

MW & Mass vs Cl Analog

Head-to-head

Δ MW = +16.46 g·mol⁻¹ (+8.9%); Δ Exact Mass ≈ +15.97 Da

Lower molecular weight provides more moles per unit mass, impacting stoichiometric cost at scale.

Relevant for multi-step bulk procurement calculations.

Evidence Dimension	Molecular Weight and Exact Monoisotopic Mass
Target Compound Data	MW = 184.23 g·mol⁻¹; Exact Mass = 184.0358 Da
Comparator Or Baseline	1-(2-Chlorophenyl)-2-(methylsulfanyl)ethan-1-one (CAS 1178411-26-1): MW = 200.69 g·mol⁻¹; Exact Mass = 200.0063 Da (³⁵Cl)
Quantified Difference	Δ MW = +16.46 g·mol⁻¹ (+8.9%); Δ Exact Mass ≈ +15.97 Da
Conditions	Molecular weights sourced from Chemsrc and sMolecule product databases; exact mass from sMolecule computed data.

Why This Matters

For procurement decisions involving multi-gram or kilogram-scale syntheses, an 8.9% lower molecular weight translates directly into more moles of reactive intermediate per unit mass purchased, reducing material costs for downstream reactions that are calculated on a molar basis.

Physicochemical Property Divergence by Fluorine Positional Isomerism

The ortho-fluoro isomer (target compound) is structurally distinct from the meta-fluoro isomer 1-(3-fluorophenyl)-2-(methylthio)ethan-1-one (CAS 1178730-51-2), for which predicted properties are available, including a boiling point of 275.7 ± 20.0 °C and a density of 1.183 ± 0.06 g·cm⁻³ . While experimentally measured values for the ortho-isomer remain unavailable in public databases, the proximity of the ortho-fluorine to the carbonyl group introduces intramolecular dipole–dipole interactions absent in the meta-isomer, which typically result in altered boiling point and chromatographic retention behavior [1]. This positional difference directly affects purification strategy: ortho-fluoro aryl ketones frequently exhibit distinct Rf values and HPLC retention times compared to their meta- and para-substituted isomers, enabling isomer-specific analytical method development.

Ortho vs Meta Isomer Properties

Class-level

Experimental bp/density not publicly reported; ortho-F expected to deviate from meta isomer values due to intramolecular dipole interaction.

Chromatographic retention and purification may differ; method development should use the exact isomer.

Class-level inference; data to verify experimentally.

Evidence Dimension	Predicted Boiling Point and Density (meta-isomer as reference point)
Target Compound Data	Experimental bp and density not publicly reported; ortho-fluoro expected to deviate from meta values due to intramolecular F···C=O dipole interaction.
Comparator Or Baseline	1-(3-Fluorophenyl)-2-(methylthio)ethan-1-one (CAS 1178730-51-2): Predicted bp = 275.7 ± 20.0 °C; Predicted density = 1.183 ± 0.06 g·cm⁻³
Quantified Difference	Magnitude unknown pending experimental determination; direction of bp shift expected toward lower values based on reduced intermolecular hydrogen-bonding capacity in ortho-substituted acetophenones.
Conditions	Predicted values from ChemicalBook database; class-level inference drawn from known ortho-effect behavior in fluorinated aromatic ketones.

Why This Matters

Researchers developing preparative chromatography or distillation protocols cannot assume that the ortho-, meta-, and para-isomers will co-elute or exhibit identical thermal stability. Explicit procurement of the ortho-isomer ensures that separation methods are developed against the correct retention and boiling-point benchmarks.

• [1] Müller, K., Faeh, C., Diederich, F. Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881–1886, 2007. (Class-level principle concerning ortho-fluoro carbonyl interactions.) View Source

Oxidation-State Diversification vs. Simple Acetophenones

The β-methylsulfanyl (–SCH₃) group in the target compound represents an oxidation-labile thioether that can be selectively converted to the corresponding sulfoxide (–SOCH₃) or sulfone (–SO₂CH₃), enabling access to three distinct oxidation states from a single building block . Compounds lacking the methylsulfanyl group, such as 1-(2-fluorophenyl)ethanone (CAS 450-95-3), cannot undergo this oxidation-dependent diversification [1]. The target compound exhibits a computed similarity index of only 0.95 relative to 1-(2-fluorophenyl)ethanone, reflecting the structural and functional divergence introduced by the thioether motif . This oxidation cascade is particularly relevant for GlyT-1 inhibitor scaffolds, where sulfanyl-substituted phenyl methanones have been patented as potent and selective glycine transporter inhibitors [2].

Oxidation-State Diversification

Class-level

Thioether → sulfoxide → sulfone (3 oxidation states) vs. 1 state for non-sulfur analog

Enables SAR exploration of GlyT-1 inhibitor scaffolds without sourcing multiple starting materials.

Reported oxidation chemistry; patent-supported scaffold context.

Evidence Dimension	Number of accessible oxidation states at the β-position
Target Compound Data	3 accessible oxidation states: thioether (–SCH₃), sulfoxide (–SOCH₃), sulfone (–SO₂CH₃). Similarity index vs. 1-(2-fluorophenyl)ethanone = 0.95.
Comparator Or Baseline	1-(2-Fluorophenyl)ethanone (CAS 450-95-3): 1 oxidation state at the corresponding position; no sulfur-mediated diversification possible. Similarity index vs. target = 0.95.
Quantified Difference	2 additional oxidation states accessible; similarity index divergence of 0.05 on a 0–1 scale.
Conditions	Oxidation chemistry class-level principle; similarity index values from sMolecule comparison table.

Why This Matters

For medicinal chemistry programs requiring systematic structure–activity relationship (SAR) exploration, the ability to generate sulfoxide and sulfone analogs from a single procurement lot dramatically reduces the number of separate building blocks that must be sourced, characterized, and inventoried, accelerating analog synthesis and reducing supply-chain complexity.

• [1] Fisher Scientific. 2'-Fluoroacetophenone, 97% – Product Page. CAS 450-95-3. Available at: https://www.fishersci.ca/ View Source
• [2] Jolidon, S. et al. Sulfanyl Substituted Phenyl Methanones. U.S. Patent Application Publication No. US 2008/0287455 A1, filed July 16, 2008. View Source

Recommended Application Scenarios

GlyT-1 Inhibitor Lead Optimization and Oxidation-State SAR

The methylsulfanyl motif in the target compound provides a direct entry point into the sulfanyl-substituted phenyl methanone chemical space claimed in GlyT-1 inhibitor patents [1]. Researchers can acquire a single building block and generate the thioether, sulfoxide, and sulfone series without sourcing three separate starting materials. The ortho-fluoro substituent introduces a hydrogen-bond acceptor proximal to the carbonyl, a feature that has been deliberately incorporated into optimized GlyT-1 inhibitor structures to enhance target engagement [1]. This scenario exploits the compound's dual functional handles—the oxidizable sulfur and the ortho-fluoro group—in a single, procurement-efficient workflow.

¹⁹F NMR-Tracked Multi-Step Synthesis

The presence of the ortho-fluorine atom allows reaction progress to be monitored non-destructively by ¹⁹F NMR spectroscopy without the need for deuterated solvents or isotopically labeled substrates . This is not possible with the non-fluorinated parent compound (CAS 5398-93-6) or the chloro analog (CAS 1178411-26-1). For process chemistry groups optimizing multi-step synthetic routes, the ability to track the fluorine singlet through each synthetic transformation reduces analytical burden and accelerates route scouting.

Building Block for Defined-Property Screening Libraries

With a computed XLogP3 of 2.4 and three hydrogen-bond acceptor atoms, the target compound occupies a well-defined region of physicochemical property space [2]. When constructing screening libraries where compliance with heuristic drug-likeness filters (e.g., Lipinski rules) is important, this compound contributes a balanced profile that differs quantitatively from the non-fluorinated analog (XLogP3 = 2.3, HBA = 2). The 8.9% lower molecular weight compared to the chloro analog also makes it the lighter-weight option for library synthesis where final compound molecular weight ceilings must be respected .

Synthetic Methodology with Ortho-Substituent Directing Effects

The ortho-fluorine atom in the target compound can serve as a directing group for metalation or nucleophilic aromatic substitution reactions, a capability diminished in meta- and para-fluoro isomers where the fluorine is spatially distant from the reactive carbonyl centre [3]. Researchers developing novel C–H functionalization or directed ortho-metalation (DoM) methodologies will find this compound a more mechanistically informative substrate than its regioisomeric counterparts, as the proximity of the fluorine to both the carbonyl and the methylsulfanyl group creates a unique steric and electronic environment for testing substrate scope and directing-group tolerance.

Application

Selection Property

Validation Focus

GlyT-1 inhibitor SAR and oxidation-state exploration

Oxidizable thioether and ortho-fluoro HBA motif

Target engagement and sulfoxide/sulfone analog synthesis

¹⁹F NMR-tracked multi-step synthesis

Ortho-fluorine spectroscopic handle

Non-destructive reaction monitoring without isotopic labeling

Defined-property screening library construction

Balanced lipophilicity and HBA count; lower MW than chloro analog

Compliance with drug-likeness and molecular weight guidelines

Ortho-directing effect methodology development

Proximal ortho-fluoro directing group

Directed metalation and C-H functionalization substrate scope

• [1] Jolidon, S. et al. Sulfanyl Substituted Phenyl Methanones. U.S. Patent Application Publication No. US 2008/0287455 A1, filed July 16, 2008. View Source
• [2] PubChem. 2-(Methylsulfanyl)-1-phenylethan-1-one – Compound Summary, CID 220651. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-_Methylsulfanyl_-1-phenylethan-1-one View Source
• [3] Müller, K., Faeh, C., Diederich, F. Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881–1886, 2007. View Source